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Compound of Interest

Compound Name: 1-Nitroanthraquinone

Cat. No.: B1630840 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 1-Nitroanthraquinone, a compound requiring careful handling due to its potential

hazards. Adherence to these protocols is critical for personnel safety and environmental

protection.

Immediate Safety and Handling
1-Nitroanthraquinone is classified as a hazardous substance, harmful if swallowed, and

causes serious eye irritation.[1] As with many aromatic nitro compounds, it is crucial to treat this

compound and any contaminated materials as hazardous waste.

Before handling 1-Nitroanthraquinone for disposal, it is imperative to be equipped with the

appropriate Personal Protective Equipment (PPE) to minimize the risk of exposure.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves, such as nitrile rubber.

Eye Protection: Safety goggles or a face shield.[1][2]

Body Protection: A laboratory coat or other protective clothing to prevent skin exposure.[3]
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Respiratory Protection: If working in an area with insufficient ventilation or where dust

formation is likely, a NIOSH/MSHA-approved respirator is necessary.

Always handle 1-Nitroanthraquinone in a well-ventilated area, preferably within a chemical

fume hood, to avoid the inhalation of dust.[3] After handling, wash hands and any exposed skin

thoroughly.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1-
Nitroanthraquinone.

Property Value Source(s)

Molecular Formula C₁₄H₇NO₄ [4]

Molar Mass 253.21 g/mol [4]

Appearance
Pale yellow to Deep yellow red

crystal or powder
[1]

Melting Point 232°C [1]

Acute Toxicity (Oral, LD50,

mouse)
1540 mg/kg [1]

GHS Hazard Statements

H302: Harmful if

swallowedH319: Causes

serious eye irritation

[1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 1-Nitroanthraquinone and its contaminated

materials is to manage them as hazardous waste through a licensed and approved waste

disposal company.[1][5] Never dispose of this chemical down the drain or in regular trash.

Waste Collection:
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Solid Waste: Collect any surplus, expired, or spilled 1-Nitroanthraquinone in a

designated, clearly labeled hazardous waste container. The container should be robust,

chemically resistant, and have a secure lid.

Contaminated Materials: Any materials, such as personal protective equipment (PPE),

absorbent pads, or labware that have come into contact with 1-Nitroanthraquinone
should also be collected in the designated solid hazardous waste container.

Solutions: If the compound is in a solvent, it should be collected in a designated liquid

hazardous waste container. Ensure the solvent is compatible with the other contents of the

container and that the container is appropriate for flammable liquids if an organic solvent

was used.

Waste Segregation and Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials such as strong oxidizing agents.[1][3]

The storage area should be clearly marked as "Hazardous Waste."

Labeling:

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "1-Nitroanthraquinone".

The associated hazards (e.g., "Harmful," "Irritant").

The date of accumulation.

Arrange for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the

waste.
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Provide the disposal company with the Safety Data Sheet (SDS) for the compound.

Handling of Empty Containers:

Empty containers of 1-Nitroanthraquinone must be managed as hazardous waste unless

they have been triple-rinsed with a suitable solvent. The rinsate from the cleaning process

must be collected and disposed of as hazardous liquid waste.

Experimental Protocols
While this document focuses on disposal, it is important to note that any experimental protocol

generating 1-Nitroanthraquinone waste should incorporate a waste disposal plan prior to the

start of the experiment. This includes identifying the appropriate waste streams and ensuring

the availability of proper waste containers.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-
Nitroanthraquinone.
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1-Nitroanthraquinone Disposal Workflow

Identify 1-Nitroanthraquinone Waste
(Solid, Liquid, Contaminated Materials)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in Designated
Hazardous Waste Container

Is the container full?

Securely Seal and Label Container
('Hazardous Waste', Chemical Name, Hazards, Date)

Yes

Continue Experimentation

No

Store in Designated, Secure Area
(Away from incompatibles)

Contact EHS or Licensed
Waste Disposal Company

Provide SDS and Arrange for Pickup

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 1-Nitroanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

